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Compound of Interest

Compound Name: C-Flex

Cat. No.: B1167309 Get Quote

This document provides immediate safety, handling, and disposal information for C-Flex®

thermoplastic elastomers, a material widely utilized by researchers, scientists, and drug

development professionals. C-Flex® is a unique, patented thermoplastic elastomer specifically

designed to meet the critical demands of the medical, pharmaceutical, research, biotech, and

diagnostics industries.[1][2][3] Adherence to these guidelines is crucial for ensuring laboratory

safety and maintaining the integrity of your work.

Personal Protective Equipment (PPE) and Safety
Measures
When handling C-Flex® products, especially in forms other than finished tubing, appropriate

personal protective equipment must be worn. The required PPE can vary based on the specific

C-Flex® product and the handling procedure.

General Laboratory Handling of C-Flex® Tubing:

For routine handling of solid C-Flex® tubing under normal conditions, standard laboratory PPE

is recommended.
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PPE Item Specification Purpose

Eye Protection Safety glasses

To protect against any

accidental splashes of

materials being transferred

through the tubing.[4]

Hand Protection Standard laboratory gloves

To ensure cleanliness and

prevent contamination of the

tubing or the product.

Body Protection Lab coat

To protect clothing and skin

from potential contact with

materials.[4]

Handling C-Flex® in Liquid or Powder Form:

Some C-Flex® products may be in a liquid or powder form, which requires more stringent PPE

due to different hazard profiles, such as flammability or respiratory irritation.[5]

PPE Item Specification Purpose

Eye Protection
Safety glasses, goggles, or

face shield

To protect against splashes,

dust, and vapors.[4][5]

Hand Protection Impervious gloves

To prevent skin contact with

potentially irritating or harmful

substances.[4]

Respiratory Protection NIOSH-approved respirator

Required when ventilation is

inadequate to prevent

inhalation of vapors, mists, or

dust.[4][5]

Body Protection Lab coat or full suit
To prevent skin contact and

contamination of clothing.[4]

First Aid Procedures
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In the event of exposure, immediate and appropriate first aid is critical.

Exposure Route First Aid Protocol

Eye Contact

Immediately rinse with plenty of water for at

least 15 minutes, removing contact lenses if

present and easy to do. Seek medical attention.

[5]

Skin Contact

Remove contaminated clothing and wash the

affected area with soap and water. If skin

irritation occurs, seek medical advice.[5]

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen or artificial respiration.

Seek medical attention if symptoms persist.[5]

Ingestion

Do NOT induce vomiting. Clean the mouth with

water and drink plenty of water afterward. Never

give anything by mouth to an unconscious

person and seek immediate medical attention.

[5]

Chemical Compatibility
C-Flex® tubing exhibits excellent chemical compatibility with many substances commonly used

in laboratory and biopharmaceutical applications. However, it is crucial to verify compatibility

before use to prevent tubing degradation and ensure safety.[6] The following table provides a

general overview of compatibility. For a comprehensive list, always refer to the manufacturer's

specific chemical compatibility chart.[6]
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Chemical Class Compatibility Rating

Acids, dilute/weak Acceptable[2]

Acids, strong/concentrated Acceptable[2]

Bases, dilute/weak Acceptable[2]

Bases, strong/concentrated Acceptable[2]

Alcohols Not Recommended[2]

Organic Solvents Not Recommended[2]

Compatibility Rating Key:

A (Excellent): No effect

B (Good): Minor effect (slight corrosion or discoloration)

C (Fair): Moderate effect (not recommended for continuous use)

D (Severe): Not recommended for use[6]

Operational Plans: Handling and Storage
Proper handling and storage are essential to maintain the integrity and performance of C-
Flex® products.

Handling:

Use safe work practices to avoid eye or skin contact and inhalation of any dust or vapors.

Observe good personal hygiene, including washing hands before eating, drinking, or

smoking in contaminated areas.

Ensure all equipment is electrically grounded before beginning transfer operations when

handling flammable C-Flex® formulations.[5]

Storage:
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Store in a dry, cool, and well-ventilated area.[4][5]

Keep containers tightly closed and protected from direct sunlight.[4][5]

Store away from incompatible materials and sources of heat or ignition.[5]

Disposal Plan
The disposal of C-Flex® products and any associated waste must comply with local, regional,

and national regulations.

General Disposal:

The generation of waste should be minimized whenever possible.[4]

Dispose of surplus and non-recyclable products via a licensed waste disposal contractor.[4]

Empty containers should be disposed of as unused product and not be re-used.

Spill Containment and Cleanup:

For spills, contain the spillage and soak it up with a non-combustible absorbent material

(e.g., sand, earth, diatomaceous earth, vermiculite).[5]

Transfer the absorbed material to a container for disposal according to local regulations.[5]

Avoid dispersal of spilled material and runoff into soil, waterways, drains, and sewers.[4]

Sterilization Methods
C-Flex® tubing is suitable for various sterilization methods, making it ideal for aseptic

applications.
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Sterilization Method Notes

Gamma and X-ray Irradiation
Recommended method for all C-Flex®

thermoplastic materials.[3][7][8][9]

Autoclave
Suitable, but repeated autoclaving will cause

deterioration.[3][7][8][9]

Ethylene Oxide (ETO) A viable sterilization method.[2]

C-Flex® Handling Workflow
The following diagram illustrates the standard workflow for the safe handling of C-Flex®

products, from initial preparation to final disposal.
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C-Flex® Handling Workflow

Preparation

Handling & Operation

Post-Operation & Disposal

1. Assess Hazards &
Select Appropriate PPE

2. Verify Chemical
Compatibility

3. Handle in a Well-
Ventilated Area

4. Follow Procedural
Best Practices

5. Decontaminate or
Sterilize as Needed

6. Segregate Waste

7. Dispose According to
Regulations

Click to download full resolution via product page

Caption: Logical workflow for handling C-Flex® products.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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